Cas no 14200-19-2 (Phenol, 4-chloro-3-(1-methylethyl)-)

• Product Name: Phenol, 4-chloro-3-(1-methylethyl)-
• CAS No: 14200-19-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1309580
• PubChem ID: 18327844
• Update Time: 2025-04-20

Phenol, 4-chloro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-3-(1-methylethyl)-
• 4-chloro-3-isopropyl-phenol
• MB22457
• 14200-19-2
• SSIRREBTSKSKDS-UHFFFAOYSA-N
• DB-123406
• 4-CHLORO-3-ISOPROPYLPHENOL
• 4-CHLORO-3-(PROPAN-2-YL)PHENOL
• SCHEMBL1494133
• GS2668
• MFCD16997136

• Inchi： 1S/C9H11ClO/c1-6(2)8-5-7(11)3-4-9(8)10/h3-6,11H,1-2H3
• InChI Key： SSIRREBTSKSKDS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)C)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes